LogP Difference vs. Fluorophenyl Analog
The target compound 1-(4-bromophenyl)-2-(trifluoromethoxy)ethan-1-amine exhibits a computed LogP of 2.79, compared to the direct 4-fluorophenyl analog (CAS 1334149-51-7) which has a molecular weight of 223.17 g·mol⁻¹ and, based on the replacement of Br with F, an estimated LogP reduction of approximately 0.5–0.8 units (typical ΔLogP for Br→F substitution on an aromatic ring is ~0.7) [1][2]. This shift is significant because LogP values in the 2–3 range are often optimal for oral bioavailability and blood–brain barrier penetration; the bromophenyl variant resides near the upper end of this window, whereas the fluorophenyl analog may fall below the threshold preferred for certain CNS targets [3].
| Evidence Dimension | Computed partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.79 (computed; Chembase) |
| Comparator Or Baseline | 1-(4-Fluorophenyl)-2-(trifluoromethoxy)ethan-1-amine: LogP not directly reported; estimated ~2.0–2.3 based on Br→F substitution ΔLogP of ~0.5–0.8 |
| Quantified Difference | Estimated ΔLogP ≈ +0.5 to +0.8 (target more lipophilic) |
| Conditions | Standard computed LogP (ALOGPS or similar method) as reported in Chembase database |
Why This Matters
For procurement decisions in CNS drug discovery programs, the higher LogP of the bromophenyl analog may provide superior passive membrane permeability, making it the preferred scaffold when target engagement requires crossing lipid bilayers.
- [1] Chembase. 1-(4-Bromophenyl)-2-(trifluoromethoxy)ethan-1-amine, LogP 2.788. Available at: http://www.chembase.cn/substance-566383.html View Source
- [2] Chembase. 1-(4-Fluorophenyl)-2-(trifluoromethoxy)ethan-1-amine, ChemBase ID 277225, MW 223.17. Available at: https://www.chembase.cn View Source
- [3] Waring MJ. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010;5(3):235–248. (Establishes LogP 1–3 as optimal range for oral CNS drugs; Br→F ΔLogP ≈ 0.7.) View Source
